Cas no 24090-21-9 (3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid)

• Product Name: 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid
• CAS No: 24090-21-9
• MF: C₁₃H₁₁FO₃
• MW: 234.223047494888
• MDL: MFCD07355754
• CID: 267137
• PubChem ID: 7131276
• Update Time: 2025-05-19

3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid,5-(2-fluorophenyl)-
• 3-[5-(2-FLUOROPHENYL)-2-FURYL]PROPANOIC ACID
• 3-[5-(2-fluorophenyl)furan-2-yl]propanoic acid
• 3-[5-(2-fluoro-phenyl)-furan-2-yl]-propionic acid
• HMS1758L13
• AKOS005137789
• 3-[5-(2-FLUOROPHENYL)-2-FURYL]PROPANOICACID
• 24090-21-9
• CS-0234916
• 3-(5-(2-Fluorophenyl)furan-2-yl)propanoic acid
• Z111869240
• 3-(5-(2-Fluorophenyl)furan-2-yl)propanoicacid
• MFCD07355754
• EN300-14974
• DTXSID30427908
• 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid

• MDL： MFCD07355754
• Inchi： 1S/C13H11FO3/c14-11-4-2-1-3-10(11)12-7-5-9(17-12)6-8-13(15)16/h1-5,7H,6,8H2,(H,15,16)
• InChI Key： KUMBITMQUAOMGM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=C(CCC(=O)O)O1

Computed Properties

• Exact Mass: 234.06900
• Monoisotopic Mass: 233.061397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 2.5

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 359.2±32.0 °C at 760 mmHg
• Flash Point: 171.0±25.1 °C
• Refractive Index: 1.547
• PSA: 50.44000
• LogP: 3.10290
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid

Introduction to 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid (CAS No. 24090-21-9)

3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 24090-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan-based derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a fluorophenyl moiety in its structure introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural framework of 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid consists of a furan ring substituted with a 2-fluorophenyl group and a propanoic acid side chain. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological pathways. The fluorine atom, in particular, plays a pivotal role in enhancing the metabolic stability and binding affinity of the compound, attributes that are highly desirable in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other critical biological processes. 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid has emerged as a promising candidate in this domain due to its ability to interact with specific protein targets while maintaining high selectivity. Studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. The fluorophenyl substituent enhances the compound's solubility and bioavailability, facilitating its absorption and distribution within biological systems.

One of the most compelling aspects of 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop analogs with enhanced pharmacological properties. For instance, modifications at the furan ring or the propanoic acid side chain have led to compounds with improved potency and reduced toxicity. These findings underscore the compound's significance as a building block for next-generation therapeutics.

The synthesis of 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of complex molecules like this one.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid with biological targets. These studies have revealed key pharmacophoric features responsible for its activity, providing insights into how structural modifications can further optimize its therapeutic potential. The integration of experimental data with computational predictions has accelerated the discovery process, making it possible to design more effective drug candidates rapidly.

The pharmacokinetic properties of 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid have also been extensively evaluated to ensure its suitability for clinical applications. Preliminary studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it may exhibit good bioavailability and reduced systemic toxicity. These findings are crucial for advancing the compound into preclinical and clinical trials, where it could potentially address unmet medical needs.

In conclusion, 3-5-(2-Fluorophenyl)furan-2-ylpropanoic Acid (CAS No. 24090-21-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating various diseases, coupled with its synthetic accessibility and favorable pharmacokinetic properties, make it a cornerstone compound in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in developing innovative treatments for human health.